Cas no 261952-06-1 (4-Methyl-3-(trifluoromethyl)benzonitrile)
261952-06-1 structure
Product Name:4-Methyl-3-(trifluoromethyl)benzonitrile
CAS No:261952-06-1
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD01631597
CID:92634
PubChem ID:2775598
Update Time:2025-04-18
4-Methyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-3-(trifluoromethyl)benzonitrile
- 3-Trifluoromethyl-4-methylbenzonitrile
- 3-Trifluoromethyl-p-tolunitrile
- 5-Cyano-2-methylbenzotrifluoride
- 3-Trifluoromethyl-4-methyl benzonitrile
- Benzonitrile, 4-methyl-3-(trifluoromethyl)-
- 4-methyl-3-(trifluoromethyl)benzenecarbonitrile
- PubChem21353
- 2-methyl-5-cyanobenzotrifluoride
- YWAGJCPTOFPGIS-UHFFFAOYSA-N
- SBB090259
- CK1044
- 4-
- 261952-06-1
- A20996
- SCHEMBL409405
- DTXSID80379605
- CS-W016960
- 4-Methyl-3-trifluoromethylbenzonitrile
- J-515735
- AKOS015842264
- AC-26757
- MFCD01631597
- FT-0691944
- PS-8503
- SY035576
- AM62310
- 4-methyl-3-trifluoromethyl-benzonitrile
- DB-011377
- 3-Trifluoromethyl-4-methyl benzonitrile;3-Trifluoromethyl-p-tolunitrile
- 640-320-3
- DTXCID40330631
-
- MDL： MFCD01631597
- Inchi： 1S/C9H6F3N/c1-6-2-3-7(5-13)4-8(6)9(10,11)12/h2-4H,1H3
- InChI Key： YWAGJCPTOFPGIS-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C=CC=1C)(F)F
Computed Properties
- Exact Mass: 185.04500
- Monoisotopic Mass: 185.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2.9
Experimental Properties
- Density: 1 g/cm3
- Melting Point: 60-62°C
- Boiling Point: 220°Cat760mmHg
- Flash Point: 86.8°C
- Refractive Index: 1.464
- PSA: 23.79000
- LogP: 2.88548
4-Methyl-3-(trifluoromethyl)benzonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22; R36/37/38
4-Methyl-3-(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Methyl-3-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153382-25g |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | 95+% | 25g |
$184 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135739-1g |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | ≥97% | 1g |
¥66.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135739-5g |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | ≥97% | 5g |
¥172.90 | 2023-09-02 | |
| TRC | M332133-100mg |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M332133-250mg |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M332133-500mg |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M332133-1g |
4-Methyl-3-(trifluoromethyl)benzonitrile |
261952-06-1 | 1g |
$ 80.00 | 2022-06-03 | ||
| abcr | AB129741-1 g |
4-Methyl-3-(trifluoromethyl)benzonitrile, 98%; . |
261952-06-1 | 98% | 1g |
€79.60 | 2023-05-10 | |
| abcr | AB129741-5 g |
4-Methyl-3-(trifluoromethyl)benzonitrile, 98%; . |
261952-06-1 | 98% | 5g |
€134.70 | 2023-05-10 | |
| abcr | AB129741-25 g |
4-Methyl-3-(trifluoromethyl)benzonitrile, 98%; . |
261952-06-1 | 98% | 25g |
€381.00 | 2023-05-10 |
4-Methyl-3-(trifluoromethyl)benzonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
261952-06-1 (4-Methyl-3-(trifluoromethyl)benzonitrile) Related Products
- 25753-25-7(2,6-Bis(trifluoromethyl)benzonitrile)
- 1483-43-8(4-(Trifluoromethyl)isophthalonitrile)
- 871571-28-7(3-Methyl-4-(trifluoromethyl)benzonitrile)
- 51012-27-2(2,5-Bis(trifluoromethyl)benzonitrile)
- 447-60-9(2-(Trifluoromethyl)benzonitrile)
- 886502-61-0(5-Methyl-2-(trifluoromethyl)benzonitrile)
- 177952-38-4(2,4-Bis(trifluoromethyl)benzonitrile)
- 1483-44-9(1,4-Benzenedicarbonitrile,2-(trifluoromethyl)-)
- 261952-05-0(4-Methyl-2-(trifluoromethyl)benzonitrile)
- 261952-02-7(2-METHYL-3-(TRIFLUOROMETHYL)BENZONITRILE)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
